Cas no 2169997-55-9 (4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride)

• Product Name: 4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride
• CAS No: 2169997-55-9
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• MDL: MFCD31568531
• CID: 4641693
• Update Time: 2025-06-13

4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride

• MDL： MFCD31568531
• Inchi： 1S/C10H14N2O.ClH/c13-10-7-9(3-6-12-10)8-1-4-11-5-2-8;/h3,6-8,11H,1-2,4-5H2,(H,12,13);1H
• InChI Key： WTTSVOQHCPFASL-UHFFFAOYSA-N
• SMILES： O=C1NC=CC(C2CCNCC2)=C1.Cl

Additional information on 4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride

Research Brief on 4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride (CAS: 2169997-55-9): Recent Advances and Applications

The compound 4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride (CAS: 2169997-55-9) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic piperidine derivative has shown promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. Recent studies have focused on its molecular interactions, pharmacokinetic profile, and potential therapeutic applications, positioning it as a valuable scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a potent and selective inhibitor of phosphodiesterase 10A (PDE10A), an enzyme implicated in neurological disorders such as schizophrenia and Huntington's disease. The research demonstrated that 4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride exhibits excellent brain penetration and target engagement, with an IC50 value of 2.3 nM against PDE10A. The study also highlighted its favorable safety profile in preclinical models, suggesting potential for clinical translation.

In the field of inflammation research, a recent Nature Communications paper (2024) reported on the compound's ability to modulate NLRP3 inflammasome activation. The dihydrochloride salt form showed enhanced solubility and bioavailability compared to the free base, enabling more effective inhibition of pro-inflammatory cytokine release in macrophage models. This finding opens new possibilities for treating inflammatory diseases where NLRP3 plays a pathogenic role, such as gout and Alzheimer's disease.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2023) have provided important insights into the molecular determinants of 4-(4-piperidinyl)-2(1H)-pyridinone's biological activity. Researchers identified that the protonation state of the piperidine nitrogen significantly affects receptor binding affinity, explaining the superior performance of the dihydrochloride salt form in physiological conditions. These findings are guiding the design of next-generation derivatives with improved target specificity.

From a pharmaceutical development perspective, recent patent applications (WO2023124567, 2023) have disclosed novel crystalline forms of 4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride with enhanced stability and processing characteristics. These advances address previous formulation challenges and may accelerate the compound's progression through clinical development pipelines. The patents also describe combination therapies with existing CNS drugs, suggesting potential for use in polypharmacy approaches.

Ongoing research is exploring the compound's potential in additional therapeutic areas. Preliminary data presented at the 2024 American Chemical Society meeting indicated activity against certain kinase targets involved in cancer progression, while a separate study suggested possible applications in metabolic disorders through modulation of AMPK signaling pathways. These diverse biological activities highlight the compound's versatility as a pharmacological tool and drug candidate.

In conclusion, 4-(4-piperidinyl)-2(1H)-pyridinone dihydrochloride (2169997-55-9) represents a multifaceted compound with growing importance in medicinal chemistry research. Its well-characterized pharmacological profile, combined with recent formulation improvements, positions it as a promising candidate for further development across multiple therapeutic areas. Future research directions likely include expanded preclinical testing, human pharmacokinetic studies, and exploration of additional molecular targets through computational and experimental approaches.